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Introduction

The emergence and spread of drug-resistant Plasmodium falciparum necessitates the
development of novel antimalarial agents with new mechanisms of action. FNDR-20123 is a
first-in-class, orally active histone deacetylase (HDAC) inhibitor that has demonstrated potent
activity against multiple life-cycle stages of P. falciparum, including drug-resistant strains.[1][2]
[3] By targeting the parasite's epigenetic machinery, FNDR-20123 presents a promising new
avenue for antimalarial therapy.[2][3]

These application notes provide a summary of the preclinical data for FNDR-20123 and outline
protocols for its investigation, both as a standalone agent and in combination with other
antimalarials. The primary rationale for exploring combination therapy is to enhance efficacy,
reduce the potential for the development of resistance, and align with the current best practice
of artemisinin-based combination therapies (ACTs) for uncomplicated falciparum malaria.

Mechanism of Action: HDAC Inhibition
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FNDR-20123 functions as a pan-HDAC inhibitor, targeting the histone deacetylase enzymes of
both Plasmodium and, to a greater extent, humans. HDACs are crucial for regulating gene
expression by removing acetyl groups from histone proteins, leading to chromatin
condensation and transcriptional repression. By inhibiting HDACs, FNDR-20123 is believed to
induce hyperacetylation of histones, altering chromatin structure and leading to dysregulated
gene expression in the parasite, ultimately resulting in cell death. This epigenetic mechanism is
distinct from that of most currently used antimalarials.
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Mechanism of action of FNDR-20123 as an HDAC inhibitor.
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Quantitative Data Summary

The following tables summarize the key quantitative data reported for FNDR-20123 from
preclinical studies.

Table 1: In Vitro Activity of FNDR-20123 against P. falciparum

Parameter Strain/Stage IC50 (nM) Reference
HDAC Inhibition Plasmodium HDAC 31
Human HDAC 3

Asexual Blood Stage Drug-Sensitive (3D7) 41-42

Drug-Resistant Similar to sensitive
(Various) strains
Sexual Stage Male Gametocytes 190

Female Gametocytes >5000

Table 2: In Vitro Selectivity and Safety Profile of FNDR-20123

Parameter Result Reference

HDAC1: 25 nM, HDAC2: 29
nM, HDAC3: 2 nM, HDACG: 11
nM, HDACS: 282 nM

Human HDAC Isoform
Inhibition (IC50)

Cytotoxicity (HepG2 & THP-1

Negligible
cells)
hERG Liability >100 pM
CYP Isoform Inhibition >25 uM

Table 3: In Vivo Efficacy and Pharmacokinetics of FNDR-20123
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Parameter Model/Species

Dose Result Reference
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Experimental Protocols
Protocol 1: In Vitro Asexual Blood Stage Antimalarial

Assay

This protocol is adapted from methodologies used in the evaluation of FNDR-20123.
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Workflow for in vitro antimalarial susceptibility testing.

Objective: To determine the 50% inhibitory concentration (IC50) of FNDR-20123 against the
asexual blood stages of P. falciparum.

Materials:
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e FNDR-20123, dissolved in 100% DMSO.
e P. falciparum culture (e.g., 3D7 strain), synchronized to the ring stage.

o Complete culture medium (e.g., RPMI-1640 with L-glutamine, HEPES, hypoxanthine,
NaHCO3, AlbuMAX II, and gentamicin).

e Human erythrocytes (O+).

o 96-well black, clear-bottom microplates.

e SYBR Green | nucleic acid stain.

e Lysis buffer (e.g., Tris buffer with saponin, Triton X-100, and EDTA).
e Fluorescence plate reader.

Methodology:

o Drug Preparation: Prepare a 2-fold serial dilution of FNDR-20123 in complete culture
medium in a 96-well plate. Include drug-free wells as negative controls and uninfected
erythrocytes as a background control.

o Parasite Culture Addition: Add synchronized P. falciparum culture (at ~0.5% parasitemia and
2.5% hematocrit) to each well.

 Incubation: Incubate the plates for 72 hours in a humidified, gassed chamber (5% 02, 5%
CO2, 90% N2) at 37°C.

e Lysis and Staining: After incubation, add SYBR Green | lysis buffer to each well. Seal the
plates and incubate in the dark at room temperature for 1-2 hours.

» Fluorescence Reading: Measure fluorescence using a plate reader with excitation and
emission wavelengths of approximately 485 nm and 530 nm, respectively.

o Data Analysis: Subtract the background fluorescence of uninfected erythrocytes. Normalize
the data to the drug-free control wells (100% growth). Calculate the IC50 value by fitting the
dose-response curve to a four-parameter logistic model using appropriate software.
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Protocol 2: In Vivo Efficacy Assessment in a Mouse
Model

This protocol is based on the SCID mouse model of human P. falciparum malaria used for
FNDR-20123 evaluation.

Objective: To evaluate the therapeutic efficacy of FNDR-20123 in reducing parasitemia in an in
vivo model.

Materials:

FNDR-20123, formulated for oral administration.

SCID (Severe Combined Immunodeficient) mice engrafted with human erythrocytes.

P. falciparum culture for infection.

Vehicle control (e.g., 100% DMSO or other appropriate vehicle).

Standard antimalarial drug (e.g., Chloroquine) as a positive control.

Giemsa stain and microscopy supplies.
Methodology:

 Infection: Inoculate humanized SCID mice intravenously with P. falciparum-parasitized
erythrocytes (e.g., 2 x 10"7 infected cells).

e Treatment Initiation: Once parasitemia reaches a predetermined level (e.g., 1-2%),
randomize mice into treatment groups (vehicle control, FNDR-20123 at various doses,
positive control).

e Drug Administration: Administer FNDR-20123 orally (p.0.) once daily for four consecutive
days.

» Parasitemia Monitoring: Monitor parasitemia daily by collecting a small volume of tail blood
and examining Giemsa-stained thin blood smears under a microscope. Count the number of
parasitized red blood cells out of at least 10,000 total red blood cells.
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o Data Analysis: Calculate the percent reduction in parasitemia for each treatment group
relative to the vehicle control group at the end of the treatment period. Monitor for any signs
of toxicity, including weight loss or changes in behavior.

Combination Therapy with FNDR-20123

While no specific combination studies involving FNDR-20123 have been published, its unique
mechanism of action makes it an attractive candidate for combination therapy. The primary
goals of combining FNDR-20123 with other antimalarials are:

» To achieve synergistic or additive killing of the parasite.

» To target different parasite pathways simultaneously, thereby reducing the likelihood of
resistance development.

» To potentially reduce the required dose of one or both drugs, minimizing toxicity.
Rationale for Partner Drug Selection:

o Artemisinin Derivatives (e.g., Artemether, Dihydroartemisinin): As the backbone of current
first-line therapies, combining a fast-acting artemisinin derivative with FNDR-20123 could
provide rapid parasite clearance while FNDR-20123 offers a novel mechanism to eliminate
remaining parasites.

e Longer-acting Partners (e.g., Lumefantrine, Piperaquine): A partner with a longer half-life
could provide a sustained prophylactic effect after the initial treatment course, a strategy
employed in current ACTSs.

» Drugs with Different Targets: Combining FNDR-20123 (epigenetic target) with drugs that
inhibit other pathways, such as heme detoxification (e.g., Chloroquine), protein synthesis, or
folate synthesis, would exert multi-pronged pressure on the parasite.

Protocol 3: In Vitro Assessment of Antimalarial Drug
Combinations

This protocol outlines a method to assess the interaction between FNDR-20123 and a partner
antimalarial in vitro using a fixed-ratio isobologram analysis.
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Logical workflow for in vitro drug combination analysis.

Obijective: To determine if the combination of FNDR-20123 and a partner drug results in a

synergistic, additive, or antagonistic effect against P. falciparum.

Methodology:
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e Individual IC50 Determination: First, determine the IC50 for FNDR-20123 and the partner
drug individually as described in Protocol 1.

o Fixed-Ratio Combination Preparation: Prepare serial dilutions of the two drugs in fixed IC50
ratios (e.g., 4:1, 1:1, 1:4). For a 1:1 ratio, for example, the mixture would contain
concentrations of Drug A and Drug B that are equal fractions of their individual IC50s (e.g.,
2xIC50 of A + 2xIC50 of B, 1xIC50 of A + 1xIC50 of B, etc.).

 In Vitro Assay: Perform the asexual blood stage assay as described in Protocol 1 using the
fixed-ratio drug combination plates.

o Data Analysis and Interpretation:
o Calculate the IC50 for each drug combination ratio.

o Calculate the Fractional Inhibitory Concentration (FIC) for each drug in the combination at
the IC50 point:

» FIC_A=(IC50 of A in combination) / (IC50 of A alone)

» FIC B = (IC50 of B in combination) / (IC50 of B alone)
o Calculate the sum of the FICs (ZFIC): ZFIC = FIC_A + FIC_B.
o Interpret the ZFIC:

= Synergy: ZFIC <0.5

» Additivity: 0.5 < ZFIC <4.0

» Antagonism: ZFIC > 4.0

o Isobologram Construction: Plot the FIC_A (y-axis) against the FIC_B (x-axis). A concave
curve below the line of additivity indicates synergy, a straight line indicates an additive
effect, and a convex curve above the line indicates antagonism.

Conclusion
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FNDR-20123 is a promising antimalarial candidate with a novel mechanism of action and
potent activity against clinically relevant forms of P. falciparum. The protocols provided herein
offer standardized methods for its continued investigation. Given the global strategy to combat
malaria with combination therapies, evaluating FNDR-20123 in conjunction with existing
antimalarials is a critical next step in its development pathway. Such studies will be essential to
determine its potential role in future antimalarial regimens designed to overcome drug
resistance.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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